Cas no 321433-92-5 (2-Hydrazino-3-(trifluoromethyl)quinoxaline)

• Product Name: 2-Hydrazino-3-(trifluoromethyl)quinoxaline
• CAS No: 321433-92-5
• MDL: MFCD00243903
• CID: 4645918
• Update Time: 2025-10-30

2-Hydrazino-3-(trifluoromethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-HYDRAZINO-3-(TRIFLUOROMETHYL)QUINOXALINE
• Quinoxaline, 2-hydrazinyl-3-(trifluoromethyl)-
• 2-Hydrazino-3-(trifluoromethyl)quinoxaline

• MDL： MFCD00243903

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Hydrazino-3-(trifluoromethyl)quinoxaline

Professional Introduction to 2-Hydrazino-3-(trifluoromethyl)quinoxaline (CAS No: 321433-92-5)

2-Hydrazino-3-(trifluoromethyl)quinoxaline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No: 321433-92-5, belongs to the quinoxaline class of heterocyclic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The presence of both hydrazino and trifluoromethyl substituents in its molecular structure imparts distinct reactivity and binding characteristics, making it a valuable scaffold for drug discovery and development.

The hydrazino functional group (–NH₂NH₂) is known for its ability to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are often intermediates in the synthesis of more complex molecules. In contrast, the trifluoromethyl group (–CF₃) is a halogenated alkyl group that enhances the metabolic stability and lipophilicity of molecules, thereby improving their bioavailability and pharmacokinetic profiles. The combination of these two groups in 2-Hydrazino-3-(trifluoromethyl)quinoxaline suggests a versatile platform for designing novel compounds with enhanced biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of quinoxaline derivatives in the development of therapeutic agents. Quinoxalines exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural motif of quinoxalines allows for selective interaction with biological targets, making them attractive candidates for drug design. Among these derivatives, compounds containing trifluoromethyl substituents have shown particularly promising results due to the electron-withdrawing nature of fluorine atoms, which can modulate the electronic properties of the molecule and enhance its binding affinity to biological targets.

One of the most compelling aspects of 2-Hydrazino-3-(trifluoromethyl)quinoxaline is its potential as a precursor in the synthesis of more complex pharmacophores. The hydrazino group can be further functionalized through various chemical transformations, such as cyclization or coupling reactions, to generate structurally diverse derivatives. These derivatives can then be evaluated for their biological activity against a range of diseases. For instance, studies have demonstrated that quinoxaline-based compounds can inhibit kinases and other enzymes involved in cancer progression. The presence of the trifluoromethyl group in 2-Hydrazino-3-(trifluoromethyl)quinoxaline may further enhance its inhibitory effects by improving interactions with these targets.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting kinases due to their critical role in cell signaling pathways associated with various diseases, particularly cancer. Quinoxaline derivatives have emerged as potent kinase inhibitors due to their ability to mimic natural substrates and compete with ATP for binding sites. The structural flexibility provided by the hydrazino and trifluoromethyl groups allows for fine-tuning of molecular properties such as solubility, permeability, and binding affinity. This adaptability makes 2-Hydrazino-3-(trifluoromethyl)quinoxaline a valuable building block for designing next-generation kinase inhibitors.

In addition to its applications in oncology, 2-Hydrazino-3-(trifluoromethyl)quinoxaline has shown potential in other therapeutic areas. For example, recent research has explored its use as an intermediate in the synthesis of antiviral agents. Quinoxalines can interact with viral enzymes and proteins, disrupting viral replication cycles. The unique combination of functional groups in this compound may enhance its ability to interfere with viral mechanisms compared to simpler quinoxaline derivatives. Furthermore, studies have indicated that quinoxalines may possess anti-inflammatory properties by modulating inflammatory pathways associated with chronic diseases such as rheumatoid arthritis.

The synthesis of 2-Hydrazino-3-(trifluoromethyl)quinoxaline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the preparation of a trifluoromethylated benzoylacetonitrile derivative followed by condensation with hydrazine hydrate under controlled conditions. The resulting product is then purified through recrystallization or column chromatography techniques. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in research and development programs.

The pharmacokinetic properties of 2-Hydrazino-3-(trifluoromethyl)quinoxaline are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies suggest that the presence of the trifluoromethyl group may improve oral bioavailability by enhancing lipophilicity while minimizing metabolic degradation. Additionally, computational modeling techniques have been employed to predict how this compound will interact with biological targets at the molecular level.

In conclusion,2-Hydrazino-3-(trifluoromethyl)quinoxaline (CAS No: 321433-92-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its versatility as a scaffold for drug design makes it valuable for developing novel agents targeting various diseases, including cancer and viral infections. Ongoing research continues to explore new synthetic routes and pharmacological applications for this compound, underscoring its significance in medicinal chemistry.